[1-(4-Methoxypyridin-2-yl)cyclohexyl]methanamine

• IUPAC Name: [1-(4-methoxypyridin-2-yl)cyclohexyl]methanamine
• InChI: InChI=1S/C13H20N2O/c1-16-11-5-8-15-12(9-11)13(10-14)6-3-2-4-7-13/h5,8-9H,2-4,6-7,10,14H2,1H3
• InChI Key: HABHKVWUIKTQTQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=NC=C1)C2(CCCCC2)CN
• Molecular Formula: C13H20N2O
• Molecular Weight: 220.31 g/mol
• CAS No.: 2104886-88-4

Description

[1-(4-Methoxypyridin-2-yl)cyclohexyl]methanamine: is a chemical compound with the molecular formula C13H20N2O and a molecular weight of 220.31 g/mol .

Preparation Methods

The synthesis of [1-(4-Methoxypyridin-2-yl)cyclohexyl]methanamine involves several steps. One common synthetic route includes the reaction of 4-methoxypyridine with cyclohexylamine under specific conditions to form the desired product . The reaction conditions typically involve the use of solvents such as ethanol or methanol and may require heating to facilitate the reaction. Industrial production methods may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to ensure high yield and purity .

Chemical Reactions Analysis

[1-(4-Methoxypyridin-2-yl)cyclohexyl]methanamine undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents such as or to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like or .

Substitution: The compound can undergo substitution reactions, particularly nucleophilic substitution, where the methoxy group can be replaced by other nucleophiles under appropriate conditions.

Common reagents and conditions used in these reactions include acidic or basic catalysts , solvents like dichloromethane or acetonitrile , and controlled temperatures. Major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

[1-(4-Methoxypyridin-2-yl)cyclohexyl]methanamine has a wide range of scientific research applications, including:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds and as a building block in medicinal chemistry.

Biology: The compound is studied for its potential biological activities, including its effects on cellular processes and its interactions with biological targets.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use in drug development for various diseases.

Industry: It is used in the development of new materials and as a reagent in various industrial processes.

Mechanism of Action

The mechanism of action of [1-(4-Methoxypyridin-2-yl)cyclohexyl]methanamine involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of its use .

Comparison with Similar Compounds

[1-(4-Methoxypyridin-2-yl)cyclohexyl]methanamine can be compared with other similar compounds, such as:

• [1-(4-Hydroxypyridin-2-yl)cyclohexyl]methanamine
• [1-(4-Chloropyridin-2-yl)cyclohexyl]methanamine
• [1-(4-Methylpyridin-2-yl)cyclohexyl]methanamine

These compounds share similar structural features but differ in their substituents on the pyridine ring, which can lead to variations in their chemical properties and biological activities. The uniqueness of this compound lies in its specific methoxy group, which can influence its reactivity and interactions with biological targets .